
Compound of Interest

Compound Name: SB-743921 free base

Cat. No.: B1680848

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing, administration, and observed effects of the Kinesin Spindle Protein (KSP) i

Mechanism of Action
SB-743921 is a potent and selective inhibitor of the Kinesin Spindle Protein (KSP), also known as Eg5.[1][2] KSP is a motor protein essential for the f

Downstream of KSP inhibition, SB-743921 has been shown to modulate several signaling pathways. In breast cancer cell lines, it upregulates p53 an

digraph "SB-743921_Signaling_Pathway" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="Mechanism of Action of SB-743921", splines=ortho

  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2];

  edge [arrowhead=normal, color="#5F6368"];

// Nodes

SB743921 [label="SB-743921", fillcolor="#FBBC05", fontcolor="#202124"];

KSP [label="KSP (Eg5) ATPase", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Spindle [label="Bipolar Spindle\nFormation", fillcolor="#F1F3F4", fontcolor="#202124"];

MitoticArrest [label="Mitotic Arrest\n(Monopolar Spindle)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Apoptosis [label="Apoptosis", fillcolor="#34A853", fontcolor="#FFFFFF"];

p53 [label="p53", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Bcl2 [label="Bcl-2", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Bax [label="Bax", fillcolor="#34A853", fontcolor="#FFFFFF"];

DTL [label="DTL", fillcolor="#EA4335", fontcolor="#FFFFFF"];

NFkB [label="NF-κB Pathway", fillcolor="#EA4335", fontcolor="#FFFFFF"];

ERKAKT [label="ERK/AKT Pathway", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Proliferation [label="Tumor Cell\nProliferation", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges

SB743921 -> KSP [label="Inhibits"];

KSP -> Spindle [label="Required for"];

Spindle -> Proliferation;

SB743921 -> Spindle [style=dashed, arrowhead=tee, label="Blocks"];

Spindle -> MitoticArrest [style=invis];

KSP -> MitoticArrest [style=invis];

SB743921 -> MitoticArrest [label="Induces"];

MitoticArrest -> Apoptosis;

MitoticArrest -> p53 [label="Upregulates"];

MitoticArrest -> Bcl2 [label="Downregulates"];

MitoticArrest -> Bax [label="Upregulates"];
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MitoticArrest -> DTL [label="Downregulates"];

SB743921 -> NFkB [label="Inhibits"];

SB743921 -> ERKAKT [label="Suppresses"];

Apoptosis -> Proliferation [style=dashed, arrowhead=tee, label="Inhibits"];

NFkB -> Proliferation [label="Promotes"];

ERKAKT -> Proliferation [label="Promotes"];

p53 -> Apoptosis [label="Induces"];

Bcl2 -> Apoptosis [style=dashed, arrowhead=tee, label="Inhibits"];

Bax -> Apoptosis [label="Promotes"];

DTL -> Proliferation [label="Promotes"];

}

Caption: Workflow for an in vivo efficacy study of SB-743921 in a DLBCL xenograft model.

General Considerations for Formulation and Administration

Vehicle Selection: The choice of vehicle for in vivo administration is critical and depends on the physicoch

Route of Administration: Intraperitoneal injection has been the most commonly reported route of administrati

Animal Pharmacokinetics

Detailed pharmacokinetic parameters for SB-743921 in preclinical animal models are not extensively available i

Protocol for a Murine Pharmacokinetic Study:

Animal Groups: Utilize a sufficient number of mice per time point to ensure statistical power.
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Drug Administration: Administer SB-743921 via the intended route (e.g., intraperitoneal or intravenous) at a

Sample Collection: Collect blood samples at various time points post-administration (e.g., 5, 15, 30 minutes

Plasma Preparation: Process blood samples to isolate plasma.

Bioanalysis: Quantify the concentration of SB-743921 in plasma samples using a validated analytical method, 

Data Analysis: Calculate pharmacokinetic parameters using appropriate software.

```dot

digraph "Pharmacokinetic_Study_Workflow" {

graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow for a Murine Pharmacokinetic Study", splin

node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2];

edge [arrowhead=normal, color="#5F6368"];

// Nodes

AnimalDosing [label="1. Animal Dosing\n(i.p. or i.v.)", fillcolor="#F1F3F4", fontcolor="#202124"];

BloodCollection [label="2. Serial Blood\nSample Collection", fillcolor="#F1F3F4", fontcolor="#202124"];

PlasmaIsolation [label="3. Plasma Isolation", fillcolor="#F1F3F4", fontcolor="#202124"];

LCMS [label="4. Bioanalysis\n(LC-MS/MS)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

PK_Analysis [label="5. Pharmacokinetic\nParameter Calculation", fillcolor="#34A853", fontcolor="#FFFFFF"];
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// Edges

AnimalDosing -> BloodCollection;

BloodCollection -> PlasmaIsolation;

PlasmaIsolation -> LCMS;

LCMS -> PK_Analysis;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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